Methyl 4-(2-oxopropyl)benzoate
Cat. No. B1365677
M. Wt: 192.21 g/mol
InChI Key: MMLNFWPLMKLQFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04478849
Procedure details
Sodium metabisulphite (131 g) in water (300 ml) was added to 1-(4-carbomethoxyphenyl)propan-2-one oxime (37.5 g) in methanol (200 ml) and the mixture refluxed for 6 hours. The reaction mixture was cooled, concentrated hydrochloric acid (100 ml) added, the mixture extracted with chloroform and the combined chloroform extracts washed with water followed by sodium bicarbonate solution. The chloroform layer was dried (MgSO4) and evaporated to give the title compound as an oil (bp 126°-129°/0.7 mm) which crystallised on standing, (mp 40°-47°). τ (CDCl3) 7.88 (3H, s), 6.28 (2H, s), 6.14 (3H, s), 2.77 (2H, d, J=8 Hz), 2,04 (2H, d, J=8 Hz).
Name
1-(4-carbomethoxyphenyl)propan-2-one oxime
Quantity
37.5 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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S(S([O-])=O)([O-])(=O)=[O:2].[Na+].[Na+].[C:10]([C:14]1[CH:19]=[CH:18][C:17]([CH2:20][C:21](=NO)[CH3:22])=[CH:16][CH:15]=1)([O:12][CH3:13])=[O:11].Cl>O.CO>[C:10]([C:14]1[CH:19]=[CH:18][C:17]([CH2:20][C:21](=[O:2])[CH3:22])=[CH:16][CH:15]=1)([O:12][CH3:13])=[O:11] |f:0.1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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131 g
|
|
Type
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reactant
|
|
Smiles
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S(=O)(=O)([O-])S(=O)[O-].[Na+].[Na+]
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Name
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1-(4-carbomethoxyphenyl)propan-2-one oxime
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Quantity
|
37.5 g
|
|
Type
|
reactant
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Smiles
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C(=O)(OC)C1=CC=C(C=C1)CC(C)=NO
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Name
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|
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Quantity
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300 mL
|
|
Type
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solvent
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Smiles
|
O
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Name
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|
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Quantity
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200 mL
|
|
Type
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solvent
|
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
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100 mL
|
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture refluxed for 6 hours
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Duration
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6 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the mixture extracted with chloroform
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WASH
|
Type
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WASH
|
|
Details
|
the combined chloroform extracts washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
|
The chloroform layer was dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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C(=O)(OC)C1=CC=C(C=C1)CC(C)=O
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
